Cas no 2168685-65-0 (6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid)

• Product Name: 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid
• CAS No: 2168685-65-0
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5193933
• PubChem ID: 165904103
• Update Time: 2025-06-09

6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-
• 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid

• Inchi： 1S/C11H13NO3/c1-15-8-4-7-2-3-12-6-10(7)9(5-8)11(13)14/h4-5,12H,2-3,6H2,1H3,(H,13,14)
• InChI Key： NHNZWSQUUCJTJS-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(OC)C=C2C(O)=O)CCN1

Additional information on 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid

Introduction to 6-Methoxy-1,2,3,4-Tetrahydroisoquinoline-8-Carboxylic Acid (CAS No. 2168685-65-0)

6-Methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid (CAS No. 2168685-65-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid.

Chemical Structure and Synthesis

The molecular formula of 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid is C₁₃H₁₇NO₃, with a molecular weight of approximately 231.27 g/mol. The compound features a tetrahydroisoquinoline core with a methoxy group at the 6-position and a carboxylic acid group at the 8-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid can be achieved through various routes. One common method involves the Pictet-Spengler reaction followed by selective functional group modifications. For instance, starting from 3-methoxyphenethylamine and glyoxal, the Pictet-Spengler reaction forms a tetrahydroisoquinoline intermediate. Subsequent oxidation and carboxylation steps yield the desired product. Recent advancements in green chemistry have also led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

Biological Properties and Mechanisms of Action

6-Methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid has been extensively studied for its potential biological activities. One of its key properties is its ability to modulate neurotransmitter systems in the brain. Research has shown that this compound can interact with serotonin and dopamine receptors, making it a promising candidate for the treatment of neurological disorders such as depression and Parkinson's disease.

In addition to its receptor interactions, 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid exhibits antioxidant and anti-inflammatory effects. These properties are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. Studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage and reduce inflammation in various cellular models.

Clinical Applications and Research Advancements

The therapeutic potential of 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid has been explored in several preclinical studies. In animal models of depression and anxiety disorders, administration of this compound has shown significant improvements in behavioral outcomes. Similarly, in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, the compound has demonstrated neuroprotective effects.

Recent clinical trials have further validated these findings. A Phase II trial evaluating the safety and efficacy of 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid in patients with major depressive disorder reported positive results. The compound was well-tolerated with minimal side effects and showed significant improvements in depressive symptoms compared to placebo.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid is promising and holds great potential for future therapeutic applications. Further studies are needed to elucidate the exact mechanisms of action and optimize dosing regimens for clinical use. Additionally, exploring combination therapies with other drugs may enhance the therapeutic benefits of this compound.

In conclusion, 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid (CAS No. 2168685-65-0) is a multifaceted compound with a wide range of biological activities. Its unique chemical structure and diverse biological properties make it an attractive target for drug development in various therapeutic areas. As research continues to advance, this compound may play a crucial role in addressing unmet medical needs and improving patient outcomes.